![molecular formula C11H10ClN3O B1438549 3-(3-chlorophenyl)-N-cyclopropyl-1,2,4-oxadiazol-5-amine CAS No. 1029751-92-5](/img/structure/B1438549.png)
3-(3-chlorophenyl)-N-cyclopropyl-1,2,4-oxadiazol-5-amine
Overview
Description
The compound “3-(3-chlorophenyl)-N-cyclopropyl-1,2,4-oxadiazol-5-amine” is a complex organic molecule. It contains an oxadiazole ring, which is a five-membered ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom . The molecule also has a 3-chlorophenyl group and a cyclopropyl group attached to it .
Synthesis Analysis
While the specific synthesis pathway for this compound isn’t available, similar compounds are often synthesized through cyclization reactions . For instance, piperazine derivatives can be synthesized through cyclization of 1,2-diamine derivatives with sulfonium salts .Scientific Research Applications
Photochemical Synthesis
A notable application involves the photochemical synthesis of 3-amino- and 3-(N-substituted amino)-5-perfluoroaryl-1,2,4-oxadiazoles. This method utilizes irradiation in the presence of nitrogen nucleophiles, showcasing a pathway for generating fluorinated heterocycles which are valuable in medicinal chemistry due to their unique biological properties (Buscemi et al., 2001).
Heterocyclic Compound Synthesis
Research also extends to the synthesis of new heterocyclic compounds based on the 1,3,4-oxadiazole scaffold. Such efforts include the creation of fused ring systems that exhibit promising antibacterial activity. This highlights the scaffold's utility as a core for developing novel bioactive molecules (Abbas et al., 2017).
Antimicrobial Activity
Several studies focus on the antimicrobial potential of 1,3,4-oxadiazole derivatives. Compounds synthesized from this class have been tested against various gram-positive and gram-negative bacteria, showing significant activity. This suggests their potential use in developing new antimicrobial agents (JagadeeshPrasad et al., 2015).
Novel Synthetic Approaches
Innovation in synthetic chemistry is another application area, where researchers have developed new methods for synthesizing 1,3,4-oxadiazole derivatives. These methods aim to improve efficiency, yield, and the diversity of accessible compounds, contributing to the field of medicinal chemistry (Ramazani & Rezaei, 2010).
Enzyme Inhibition Studies
The selective inhibition of monoamine oxidase by cyclopropylamino substituted oxadiazoles represents a significant area of research. This demonstrates the potential of oxadiazole derivatives in developing therapeutic agents targeting specific enzymatic pathways, important for treating various neurological disorders (Long et al., 1976).
Safety and Hazards
properties
IUPAC Name |
3-(3-chlorophenyl)-N-cyclopropyl-1,2,4-oxadiazol-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClN3O/c12-8-3-1-2-7(6-8)10-14-11(16-15-10)13-9-4-5-9/h1-3,6,9H,4-5H2,(H,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMZWLPRAEQBJNW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC2=NC(=NO2)C3=CC(=CC=C3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-chlorophenyl)-N-cyclopropyl-1,2,4-oxadiazol-5-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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